Cas no 863785-66-4 (5,7-Dichloro-1H-1,6naphthyridin-4-one)

• Product Name: 5,7-Dichloro-1H-1,6naphthyridin-4-one
• CAS No: 863785-66-4
• MF: C₈H₄Cl₂N₂O
• MW: 215.036159515381
• MDL: MFCD11501364
• CID: 1089503
• PubChem ID: 50999345
• Update Time: 2025-05-26

5,7-Dichloro-1H-1,6naphthyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichloro-1,6-naphthyridin-4(1H)-one
• 5,7-DICHLORO-1H-[1,6]NAPHTHYRIDIN-4-ONE
• 5,7-dichloro-1H-1,6-naphthyridin-4-one
• 5,7-Dichloro-1,6-naphthyridin-4(1H)-one (ACI)
• AKOS026728789
• SCHEMBL5598858
• 863785-66-4
• EN300-138115
• MFCD11501364
• CS-0171533
• SCHEMBL15012293
• KFJIDHGCUDTBGV-UHFFFAOYSA-N
• DS-7153
• AKOS022172886
• DB-196209
• DB-358690
• 5,7-dichloro-1,6-naphthyridin-4-ol
• 1443378-52-6
• DTXSID40679476
• 5,7-Dichloro-1H-1,6naphthyridin-4-one

• MDL： MFCD11501364
• Inchi： 1S/C8H4Cl2N2O/c9-6-3-4-7(8(10)12-6)5(13)1-2-11-4/h1-3H,(H,11,13)
• InChI Key： KFJIDHGCUDTBGV-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=NC=2Cl)Cl)NC=C1

Computed Properties

• Exact Mass: 213.97
• Monoisotopic Mass: 213.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42A^2
• XLogP3: 2.4

Experimental Properties

• Color/Form: White to Yellow Solid

5,7-Dichloro-1H-1,6naphthyridin-4-one Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319
• Warning Statement： P261;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 5,7-Dichloro-1H-1,6naphthyridin-4-one

Recent Advances in the Study of 5,7-Dichloro-1H-1,6-naphthyridin-4-one (CAS: 863785-66-4): A Promising Scaffold for Drug Discovery

The compound 5,7-Dichloro-1H-1,6-naphthyridin-4-one (CAS: 863785-66-4) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic structure has drawn significant attention for its potential applications in targeting various disease pathways, particularly in oncology and infectious diseases. Recent studies have explored its role as a kinase inhibitor and its interactions with biological targets at the molecular level.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5,7-Dichloro-1H-1,6-naphthyridin-4-one exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), with particular efficacy against CDK2 and CDK6. The study utilized X-ray crystallography to reveal the binding mode of this scaffold within the ATP-binding pocket of CDK2, showing a unique hydrogen-bonding network that contributes to its selectivity. These findings suggest potential applications in cancer therapy, especially for tumors dependent on CDK signaling pathways.

Another significant development comes from recent antimicrobial research. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that 5,7-Dichloro-1H-1,6-naphthyridin-4-one derivatives show promising activity against drug-resistant bacterial strains, including MRSA. The mechanism appears to involve inhibition of bacterial topoisomerase IV, with molecular docking studies indicating strong interactions with key residues in the enzyme's active site. This positions the scaffold as a potential lead for developing new antibiotics to address the growing antimicrobial resistance crisis.

Synthetic approaches to 5,7-Dichloro-1H-1,6-naphthyridin-4-one have also seen advancements. A recent patent (WO2023/154672) describes an improved synthetic route with higher yields and fewer purification steps, making the compound more accessible for medicinal chemistry programs. The method utilizes a novel palladium-catalyzed cyclization step that significantly improves the overall efficiency of the synthesis.

From a drug development perspective, pharmacokinetic studies of 5,7-Dichloro-1H-1,6-naphthyridin-4-one analogs have shown favorable properties, including good oral bioavailability and moderate plasma protein binding. A 2023 ADMET study published in European Journal of Pharmaceutical Sciences reported that selected derivatives demonstrate acceptable metabolic stability in human liver microsomes, with half-lives exceeding 60 minutes for several promising candidates.

Ongoing research is exploring the scaffold's potential in other therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests activity against certain viral proteases, opening possibilities for antiviral drug development. Additionally, computational studies predict potential applications in neurodegenerative diseases through modulation of protein aggregation pathways.

As research progresses, 5,7-Dichloro-1H-1,6-naphthyridin-4-one continues to demonstrate its versatility as a privileged structure in medicinal chemistry. Its balanced physicochemical properties, synthetic accessibility, and diverse biological activities make it an attractive starting point for multiple drug discovery programs. Future directions likely include further optimization of selectivity profiles and exploration of combination therapies leveraging its unique mechanism of action.